Cas no 650628-66-3 (5-Amino-1-(3-methoxy-phenyl)-1h-pyrazole-4-carbonitrile)

• Product Name: 5-Amino-1-(3-methoxy-phenyl)-1h-pyrazole-4-carbonitrile
• CAS No: 650628-66-3
• MF: C₁₁H₁₀N₄O
• MW: 214.223301410675
• MDL: MFCD11936840
• CID: 408390
• PubChem ID: 39243385
• Update Time: 2025-06-13

5-Amino-1-(3-methoxy-phenyl)-1h-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 5-amino-1-(3-methoxyphenyl)-
• 5-amino-1-(3-methoxyphenyl)pyrazole-4-carbonitrile
• 5-amino-1-(3-methoxyphenyl)-1h-pyrazole-4-carbonitrile
• DTXSID10653581
• SCHEMBL544885
• CM-0749
• 5-Amino-1-(3-methoxy-phenyl)-1h-pyrazole-4-carbonitrile
• AKOS022258721
• CS-0322719
• MFCD11936840
• 650628-66-3
• DB-139520

• MDL： MFCD11936840
• Inchi： 1S/C11H10N4O/c1-16-10-4-2-3-9(5-10)15-11(13)8(6-12)7-14-15/h2-5,7H,13H2,1H3
• InChI Key： NTRXVZCMDMXZIN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)N1C(=C(C#N)C=N1)N

Computed Properties

• Exact Mass: 214.0856
• Monoisotopic Mass: 214.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.9Ų

Experimental Properties

• PSA: 76.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-Amino-1-(3-methoxy-phenyl)-1h-pyrazole-4-carbonitrile

Introduction to 5-Amino-1-(3-methoxy-phenyl)-1H-pyrazole-4-carbonitrile (CAS No. 650628-66-3) and Its Emerging Applications in Chemical Biology

5-Amino-1-(3-methoxy-phenyl)-1H-pyrazole-4-carbonitrile, identified by its unique Chemical Abstracts Service (CAS) number 650628-66-3, represents a structurally intriguing compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a pyrazole core substituted with an amino group, a methoxyphenyl moiety, and a nitrile functionality, exhibits a diverse array of potential biological activities. The combination of these chemical features positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The pyrazole scaffold is well-documented for its versatility in medicinal chemistry, serving as a key structural motif in numerous bioactive molecules. Its ability to engage with biological targets such as enzymes and receptors makes it an attractive scaffold for designing novel therapeutic agents. In particular, the presence of an amino group at the 5-position and a nitrile group at the 4-position introduces additional functional handles that can be exploited for modulating biological activity. The 3-methoxy-phenyl substituent further enhances the compound's complexity, potentially influencing its solubility, metabolic stability, and interaction with biological targets.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the biological potential of such compounds. Studies have indicated that derivatives of pyrazole with similar substitutions exhibit inhibitory effects on various enzymes and pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. The 5-amino-1-(3-methoxy-phenyl)-1H-pyrazole-4-carbonitrile structure aligns well with these findings, suggesting its potential as a lead compound or building block for more sophisticated drug candidates.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. The pyrazole core provides a rigid framework that can be optimized to fit specific binding pockets of target proteins. The amino group and nitrile group offer opportunities for hydrogen bonding and π-stacking interactions, respectively, which are critical for establishing stable binding affinities. Additionally, the electron-withdrawing nature of the nitrile group can influence electronic properties, potentially modulating reactivity or binding modes.

In vitro studies have begun to explore the pharmacological profile of 5-amino-1-(3-methoxy-phenyl)-1H-pyrazole-4-carbonitrile. Preliminary data suggest that it may exhibit inhibitory activity against certain kinases and other enzymes implicated in disease pathways. For instance, modifications to the pyrazole scaffold have been shown to affect ATP binding pockets in protein kinases, which are key targets in oncology research. The methoxyphenyl substituent may also contribute to selectivity by interacting with specific residues in the binding site.

The synthesis of this compound presents an interesting challenge due to the need to introduce multiple functional groups in a regioselective manner. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have made it possible to construct complex heterocycles efficiently. These techniques allow for precise control over regiochemistry, enabling the introduction of desired substituents at specific positions on the pyrazole ring.

The pharmacokinetic properties of 5-amino-1-(3-methoxy-phenyl)-1H-pyrazole-4-carbonitrile are also of significant interest. Factors such as solubility, metabolic stability, and membrane permeability must be carefully considered to ensure that the compound reaches its target site of action effectively. Computational modeling can aid in predicting these properties before experimental validation is conducted. Additionally, structural modifications can be made to optimize pharmacokinetic profiles while maintaining or enhancing biological activity.

Future research directions may focus on exploring analogs of this compound to identify more potent or selective derivatives. By systematically varying substituents on the pyrazole core or introducing additional functional groups, researchers can fine-tune biological activity against specific targets. For example, replacing the nitrile group with other electron-withdrawing or polar groups might alter interactions with biological targets without significantly affecting overall potency.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for identifying promising candidates like 5-amino-1-(3-methoxy-phenyl)-1H-pyrazole-4-carbonitrile. Predictive models can analyze large datasets to identify structural features associated with biological activity, guiding synthetic efforts toward more effective leads. These computational tools complement traditional experimental approaches by providing rapid screening capabilities and insights into molecular interactions.

In conclusion,5-Amino-1-(3-methoxy-phenyl)-1H-pyrazole-4-carbonitrile (CAS No. 650628-66-3) represents a structurally interesting compound with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various diseases.